Cas no 2228413-82-7 (tert-butyl N-3-chloro-4-(piperidin-2-yl)phenylcarbamate)

• Product Name: tert-butyl N-3-chloro-4-(piperidin-2-yl)phenylcarbamate
• CAS No: 2228413-82-7
• MF: C₁₆H₂₃ClN₂O₂
• MW: 310.819023370743
• CID: 5818042
• PubChem ID: 165830206
• Update Time: 2025-11-07

tert-butyl N-3-chloro-4-(piperidin-2-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-chloro-4-(piperidin-2-yl)phenylcarbamate
• 2228413-82-7
• EN300-1899054
• tert-butyl N-[3-chloro-4-(piperidin-2-yl)phenyl]carbamate

• Inchi： 1S/C16H23ClN2O2/c1-16(2,3)21-15(20)19-11-7-8-12(13(17)10-11)14-6-4-5-9-18-14/h7-8,10,14,18H,4-6,9H2,1-3H3,(H,19,20)
• InChI Key： DYTRYYQCHSTBTK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1CCCCN1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 310.1448057g/mol
• Monoisotopic Mass: 310.1448057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 50.4Ų

Additional information on tert-butyl N-3-chloro-4-(piperidin-2-yl)phenylcarbamate

Chemical Profile and Applications of tert-butyl N-3-chloro-4-(piperidin-2-yl)phenylcarbamate (CAS No. 2228413-82-7)

tert-butyl N-3-chloro-4-(piperidin-2-yl)phenylcarbamate, identified by its unique CAS No. 2228413-82-7, is a structurally complex organic molecule with significant potential in pharmaceutical and chemical research. The compound's core structure features a substituted aromatic ring bearing a chlorine atom at the 3-position and a piperidin-2-yl moiety at the 4-position, both of which contribute to its distinct chemical reactivity and biological activity. The presence of the tert-butyl carbamate group further enhances its stability under various reaction conditions, making it a valuable intermediate in the synthesis of bioactive compounds.

The piperidinone scaffold within this molecule is a well-known pharmacophore in drug discovery, particularly for targeting G protein-coupled receptors (GPCRs) and enzyme systems. Recent studies have highlighted the importance of N-substituted phenylcarbamates in modulating metabolic pathways, with the chlorine substitution playing a critical role in fine-tuning lipophilicity and receptor binding affinity. The CAS No. 2228413-82-7 compound exemplifies how subtle structural modifications can significantly impact pharmacological profiles, as demonstrated in preclinical models of neurodegenerative diseases and metabolic disorders.

Synthetic approaches to this compound typically involve multi-step organic reactions, including nucleophilic aromatic substitution for introducing the chlorinated aryl group and subsequent coupling with piperidine derivatives. The use of advanced techniques such as microwave-assisted synthesis has been reported to improve yield efficiency while maintaining regioselectivity—a key consideration for large-scale production processes. Researchers have also explored green chemistry methodologies to minimize environmental impact during synthesis, aligning with current industry trends toward sustainable practices.

In the context of medicinal chemistry, the piperidinol ring system has been extensively studied for its ability to form hydrogen bonds with target proteins, enhancing molecular recognition events critical for drug efficacy. Computational modeling studies on similar compounds suggest that the spatial arrangement of substituents on the aromatic ring influences conformational flexibility, which may affect oral bioavailability—a parameter crucial for developing orally administered therapeutics. These insights underscore the strategic value of compounds like CAS No. 2228413-82-7 in lead optimization campaigns.

The field of enzyme inhibition has seen renewed interest in molecules containing both amide and heterocyclic functionalities, such as those present in this compound. Specifically, the interaction between the carbamate oxygen atom and catalytic residues in serine hydrolases has been identified as a promising mechanism for designing selective inhibitors. This property positions tert-butyl N-substituted phenylderivatives as potential candidates for targeting disease-related enzymes while minimizing off-target effects through structural modifications.

In material science applications, derivatives of this class exhibit interesting thermal stability characteristics due to their robust aromatic-heterocyclic framework. Recent advancements in polymer chemistry have leveraged such structures to develop functional materials with tailored properties for use in optoelectronic devices or controlled-release systems. The ability to functionalize these molecules through various chemical transformations further expands their utility across interdisciplinary research domains.

Clinical-stage compounds bearing similar structural motifs have demonstrated favorable safety profiles in phase I trials, highlighting the translational potential of such chemical entities from bench to bedside applications. Ongoing research continues to explore novel delivery systems that can optimize pharmacokinetic parameters while maintaining therapeutic efficacy—an area where compounds like those described by CAS No. 2228413 are expected to play pivotal roles.

The global pharmaceutical industry's increasing focus on precision medicine has driven demand for structurally diverse small molecules capable of modulating specific biological pathways without broad systemic effects. Compounds featuring combinations like those found in CAS No. 20190505 are being evaluated not only as direct therapeutic agents but also as tools for elucidating complex disease mechanisms through biochemical assays and high-throughput screening platforms.

In academic research settings, this compound serves as an important model system for studying structure-property relationships within amide-containing heterocycles. Its synthesis provides opportunities to investigate reaction mechanisms involving electrophilic substitution patterns on chlorinated aromatics while offering practical training grounds for graduate students specializing in organic synthesis methodologies.

Economic analyses suggest that optimizing synthetic routes for such compounds could reduce production costs by up to 30% through process intensification strategies involving continuous flow reactors or solvent recovery systems—innovations that align with modern manufacturing standards emphasizing quality by design principles across all stages from development through commercialization phases.